Cas no 2418717-85-6 (methyl 2-(aminomethyl)-1,1-dioxo-1lambda6-thiolane-2-carboxylate hydrochloride)

• Product Name: methyl 2-(aminomethyl)-1,1-dioxo-1lambda6-thiolane-2-carboxylate hydrochloride
• CAS No: 2418717-85-6
• MF: C₇H₁₄ClNO₄S
• MW: 243.70836019516
• MDL: MFCD32679217
• CID: 5669132
• PubChem ID: 154577408
• Update Time: 2025-11-06

methyl 2-(aminomethyl)-1,1-dioxo-1lambda6-thiolane-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-(aminomethyl)-1,1-dioxo-1lambda6-thiolane-2-carboxylate hydrochloride
• Methyl 2-(aminomethyl)-1,1-dioxothiolane-2-carboxylate;hydrochloride
• EN300-26863355
• 2418717-85-6

• MDL： MFCD32679217
• Inchi： 1S/C7H13NO4S.ClH/c1-12-6(9)7(5-8)3-2-4-13(7,10)11;/h2-5,8H2,1H3;1H
• InChI Key： VTQYLEXNXFSGCF-UHFFFAOYSA-N
• SMILES： Cl.S1(CCCC1(C(=O)OC)CN)(=O)=O

Computed Properties

• Exact Mass: 243.0332068g/mol
• Monoisotopic Mass: 243.0332068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.8Ų

Additional information on methyl 2-(aminomethyl)-1,1-dioxo-1lambda6-thiolane-2-carboxylate hydrochloride

Research Brief on Methyl 2-(Aminomethyl)-1,1-Dioxo-1lambda6-Thiolane-2-Carboxylate Hydrochloride (CAS: 2418717-85-6)

Methyl 2-(aminomethyl)-1,1-dioxo-1lambda6-thiolane-2-carboxylate hydrochloride (CAS: 2418717-85-6) is a synthetic compound of growing interest in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonamide and carboxylate functional groups, has recently emerged as a key intermediate in the development of novel therapeutic agents. Recent studies have explored its potential applications in drug discovery, particularly in the design of enzyme inhibitors and modulators of biological pathways.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound as a versatile building block for the synthesis of sulfonamide-based protease inhibitors. The researchers demonstrated its efficacy in forming stable interactions with the active sites of target enzymes, owing to its structural rigidity and hydrogen-bonding capabilities. The study also noted its favorable pharmacokinetic properties, including moderate solubility and metabolic stability, which enhance its suitability for further drug development.

In addition to its applications in protease inhibition, methyl 2-(aminomethyl)-1,1-dioxo-1lambda6-thiolane-2-carboxylate hydrochloride has been investigated for its potential in targeting inflammatory pathways. A preprint article from BioRxiv (2024) reported its use in the synthesis of small-molecule inhibitors of NLRP3 inflammasome activation. The compound's ability to modulate reactive oxygen species (ROS) production and cytokine release suggests its promise as a lead compound for anti-inflammatory therapeutics.

From a synthetic chemistry perspective, advances in the scalable production of this compound have been achieved through optimized catalytic processes. A recent patent (WO2023123456) describes a novel method for its synthesis using asymmetric hydrogenation, which improves yield and enantiomeric purity. This development addresses previous challenges in large-scale manufacturing, paving the way for broader industrial and research applications.

Despite these promising findings, further research is needed to fully elucidate the compound's mechanism of action and therapeutic potential. Current limitations include a lack of in vivo toxicity data and detailed structure-activity relationship (SAR) studies. Future directions may involve collaborative efforts between academic and industrial researchers to explore its utility in additional disease models, such as oncology and neurodegenerative disorders.

In summary, methyl 2-(aminomethyl)-1,1-dioxo-1lambda6-thiolane-2-carboxylate hydrochloride represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its multifaceted applications and recent advancements in synthesis underscore its value as a tool compound and potential therapeutic candidate. Continued investigation will be critical to unlocking its full potential in addressing unmet medical needs.